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Introduction

The habenula, a critical epithalamic structure, is increasingly recognized for its role in

regulating mood, motivation, and reward-processing behaviors.[1][2][3] It is implicated in the
pathophysiology of several neuropsychiatric disorders, including depression and addiction.[1]
[3] The orphan G protein-coupled receptor 139 (GPR139) is expressed in the habenula,
presenting a novel target for modulating its activity. TC-O 9311 is a potent and selective agonist
for GPR139.[4][5][6] These application notes provide a comprehensive guide for utilizing TC-O
9311 to investigate the function of the habenula.

Quantitative Data for TC-O 9311
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Parameter Value Cell Line Source

Agonist Target GPR139 - [41[6]
CHO-K1 cells

EC50 39 nM expressing human [4105][6]
GPR139

Purity >98% (HPLC) - [5]

Molecular Weight 365.38 - [51[6]

Formula C20H19N304 - [5]

N DMSO: 73 mg/mL
Solubility - [6]
(199.79 mM)

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of TC-O 9311 in a habenular
neuron and a typical experimental workflow for behavioral studies.
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Proposed GPR139 signaling cascade in a habenular neuron.
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Animal Acclimation and Baseline Behavioral Testing

:

Surgical Implantation of Cannula Targeting Habenula

:

Post-operative Recovery (1-2 weeks)

:

Intra-habenular Microinjection of TC-O 9311 or Vehicle

:

Behavioral Assays (e.g., Forced Swim Test, Elevated Plus Maze)

:

Data Analysis and Comparison between Groups

:

Histological Verification of Cannula Placement
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Pharmacological Intervention

TC-0O 9311 Administration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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